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Compound of Interest

Compound Name: RG13022

Cat. No.: B10779546 Get Quote

Product Identifier: RG13022 Synonyms: Tyrphostin RG13022 CAS Number: 136831-48-6[1][2]

Molecular Formula: C16H14N2O2[1][2] Molecular Weight: 266.3[1][2]

Description: RG13022 is a tyrosine kinase inhibitor that inhibits the autophosphorylation of the

Epidermal Growth Factor (EGF) receptor.[3][4] It is intended for research use only and is not for

diagnostic or therapeutic use.[2] While some suppliers may ship RG13022 as a non-hazardous

chemical, it is crucial to handle it with care due to its biological activity.[5]

This guide provides essential safety and logistical information for handling RG13022 in a

laboratory setting. Researchers, scientists, and drug development professionals should always

consult the specific Safety Data Sheet (SDS) provided by the supplier before commencing any

work.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

RG13022.
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Equipment Specification Purpose

Eye Protection
ANSI Z87.1 certified safety

glasses or goggles

Protects eyes from splashes or

aerosols.

Hand Protection Nitrile gloves Prevents skin contact.

Body Protection Laboratory coat
Protects skin and clothing from

contamination.

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area. Use a NIOSH-

approved respirator if creating

aerosols or handling large

quantities.

Prevents inhalation of airborne

particles.

Operational Plan: Handling and Storage
1. Engineering Controls:

Handle RG13022 in a well-ventilated laboratory.

For procedures that may generate dust or aerosols, use a chemical fume hood.

2. Safe Handling Practices:

Avoid contact with skin and eyes.

Avoid inhalation of dust or aerosols.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where RG13022 is handled.

3. Storage:

Store in a tightly sealed container in a cool, dry place.[5]
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Some suppliers recommend long-term storage at -20°C.[3][5]

Keep away from incompatible materials.

Disposal Plan
Proper disposal of RG13022 and contaminated materials is essential to prevent environmental

contamination and ensure safety.

1. Waste Segregation:

Segregate RG13022 waste from other laboratory waste streams.

Do not mix with incompatible chemicals.

2. Waste Collection:

Collect waste RG13022 and contaminated materials (e.g., gloves, pipette tips) in a

designated, labeled, and sealed container.

The container must be compatible with the chemical.

3. Disposal Procedure:

Dispose of chemical waste through your institution's Environmental Health and Safety (EHS)

office.

Follow all local, state, and federal regulations for hazardous waste disposal.

Never dispose of RG13022 down the drain or in the regular trash.[6]

Experimental Workflow: Handling and Disposal of
RG13022
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Caption: Workflow for safe handling and disposal of RG13022.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b10779546?utm_src=pdf-body-img
https://www.benchchem.com/product/b10779546?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10779546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10779546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

